Cas no 918525-07-2 (1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl-)
918525-07-2 structure
Product Name:1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl-
CAS No:918525-07-2
MF:C12H15FO2
MW:210.244707345963
CID:773866
PubChem ID:71426914
Update Time:2025-04-19
1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl-
- 2-(4-fluorophenyl)-2-methyl-1,3-dioxepane
- DTXSID10845666
- 918525-07-2
-
- Inchi: 1S/C12H15FO2/c1-12(14-8-2-3-9-15-12)10-4-6-11(13)7-5-10/h4-7H,2-3,8-9H2,1H3
- InChI Key: QJHQTMUBKBBRQA-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1(C)OCCCCO1
Computed Properties
- Exact Mass: 210.10560788g/mol
- Monoisotopic Mass: 210.10560788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 18.5Ų
1,3-Dioxepane, 2-(4-fluorophenyl)-2-methyl- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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